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Compound of Interest

Compound Name: N,N-Dimethylacetamide-d9

Cat. No.: B047819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N,N-Dimethylacetamide-d9 (DMA-d9) is the deuterated analog of N,N-Dimethylacetamide

(DMAc), a versatile aprotic polar solvent.[1] In DMA-d9, the nine hydrogen atoms have been

replaced with deuterium, a stable isotope of hydrogen. This isotopic substitution makes it a

valuable tool in a variety of scientific applications, from routine Nuclear Magnetic Resonance

(NMR) spectroscopy to advanced drug metabolism studies.[1][2] The utility of DMA-d9 is

fundamentally dependent on its isotopic purity and enrichment, as these parameters directly

influence the accuracy and reliability of experimental results.

This guide provides an in-depth overview of the technical specifications, analytical

methodologies for purity determination, and key applications of N,N-Dimethylacetamide-d9.

Quantitative Data: Specifications and Purity
The quality of N,N-Dimethylacetamide-d9 is defined by its isotopic and chemical purity.

Isotopic purity refers to the percentage of deuterium atoms relative to the total number of

hydrogen isotopes at the labeled positions, while chemical purity indicates the percentage of

the deuterated compound relative to any non-deuterated or other chemical impurities.

Below is a summary of typical specifications for commercially available N,N-
Dimethylacetamide-d9.
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Parameter Typical Specification Description

Isotopic Purity ≥99 atom % D

The percentage of deuterium

atoms at the nine specified

positions.[2]

Chemical Purity ≥98-99%

The overall purity of the

compound as determined by

techniques like

chromatography.[3][4]

Molecular Formula C₄D₉NO or CD₃CON(CD₃)₂

Represents the chemical

structure with deuterium (D)

isotopes.[1][3]

Molecular Weight ~96.18 g/mol
The mass of the deuterated

molecule.[3]

CAS Number 16727-10-9
The unique registry number for

the deuterated compound.[3]

Mass Shift M+9

The increase in mass

compared to the non-

deuterated analog (C₄H₉NO).

Experimental Protocols for Purity Determination
The determination of isotopic purity and enrichment is critical for validating the quality of N,N-
Dimethylacetamide-d9. The two primary analytical techniques employed for this purpose are

Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful non-destructive technique for determining the isotopic

enrichment of deuterated compounds.[5] It allows for site-specific information, making it

possible to identify the positions and quantities of residual protons.

Methodology:
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Sample Preparation: A known quantity of the N,N-Dimethylacetamide-d9 sample is

dissolved in a suitable NMR tube using a high-purity, non-interfering deuterated solvent (if

dilution is necessary). For neat samples, an internal standard may be added for

quantification.

¹H NMR Spectrum Acquisition:

A high-resolution ¹H NMR spectrum is acquired.

The presence of any residual, non-deuterated N,N-Dimethylacetamide will result in

characteristic signals. For DMAc, these appear as singlets for the acetyl methyl group and

the two N-methyl groups.

The instrument is carefully calibrated, and the spectral window is set to encompass the

expected chemical shifts.

Data Analysis:

The integral of the residual proton signals is measured.

This integral is compared to the integral of a known internal standard or to the signal of the

¹³C satellite peaks of the solvent.

The atom % D is calculated by comparing the amount of residual protons to the total

number of molecules. A 99 atom % D purity indicates that, on average, 99% of the

hydrogen sites on the molecule are occupied by deuterium.

Mass Spectrometry (MS)
Mass spectrometry is used to measure the mass-to-charge ratio of ions, providing a distribution

of isotopic masses (isotopologues) within a sample.[6] This allows for a direct assessment of

the degree of deuteration.

Methodology:

Sample Preparation and Introduction: The N,N-Dimethylacetamide-d9 sample is diluted in a

suitable volatile solvent and introduced into the mass spectrometer, often via direct infusion
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or coupled with a chromatographic technique like Gas Chromatography (GC-MS) or Liquid

Chromatography (LC-MS).[6][7]

Ionization: The molecules are ionized, typically using Electron Ionization (EI) for GC-MS or

Electrospray Ionization (ESI) for LC-MS.

Mass Analysis:

The mass analyzer separates the ions based on their mass-to-charge (m/z) ratio.

For DMA-d9, the molecular ion peak [M]⁺ or protonated molecule [M+H]⁺ is analyzed. The

fully deuterated molecule will have a mass 9 units higher than its non-deuterated

counterpart.

Data Analysis:

The resulting mass spectrum shows a cluster of peaks corresponding to molecules with

different numbers of deuterium atoms (e.g., d₉, d₈, d₇, etc.).

The relative intensities of these peaks are used to calculate the isotopic distribution.[7]

This distribution is compared to the theoretical distribution for a given isotopic enrichment

level to determine the final purity.[6]

Visualizations: Structure and Analytical Workflow
Diagrams are essential for visualizing molecular structures and complex analytical processes.

The following have been generated using the DOT language to adhere to the specified

requirements.
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Chemical Structure of N,N-Dimethylacetamide-d9
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Caption: Molecular structure of N,N-Dimethylacetamide-d9.
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Isotopic Purity Analysis Workflow

NMR Spectroscopy Mass Spectrometry
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Caption: Workflow for determining isotopic purity.

Applications in Research and Drug Development
The high isotopic purity of N,N-Dimethylacetamide-d9 is crucial for its primary applications.

NMR Spectroscopy Solvent: As a deuterated solvent, DMA-d9 is used to dissolve analytes

for NMR analysis.[2][8] Its own signals are largely invisible in ¹H NMR, providing a "clean"

background against which the signals of the compound of interest can be clearly observed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b047819?utm_src=pdf-body-img
https://www.benchchem.com/product/b047819?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/n-n-dimethylacetamide-d-9-99-isotopic-thermo-scientific/11350528
https://cymitquimica.com/products/02-043854/116057-81-9/nn-dimethylacetamide-d9-99-isotopic/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Any significant residual proton signals from the solvent could interfere with the analyte's

spectrum.

Synthetic Intermediate: DMA-d9 can serve as a deuterated building block in organic

synthesis to create more complex deuterium-labeled molecules.[3] The high isotopic

enrichment ensures that the final product retains the desired level of deuteration.

Tracers in Drug Development: Deuterium-labeled compounds are widely used as internal

standards in quantitative bioanalysis (e.g., LC-MS assays) during drug development.[1]

Furthermore, the "deuterium kinetic isotope effect" can be leveraged to alter the metabolic

profile of a drug, potentially improving its pharmacokinetic properties, such as half-life and

exposure.[1] Using highly enriched DMA-d9 as a starting material or in metabolism studies

ensures that observed effects are due to the deuterium label and not isotopic impurities.[1]

Industrial Applications: The non-deuterated form, DMAc, is used extensively as an industrial

solvent in the production of fibers, films, and pharmaceuticals.[9][10] While DMA-d9 is

primarily a research chemical, its properties mirror those of DMAc, making it a suitable

labeled analog for mechanistic studies in these areas.

Conclusion
N,N-Dimethylacetamide-d9 is a high-purity reagent indispensable for modern chemical and

pharmaceutical research. Its utility is directly tied to its high isotopic enrichment (typically ≥99

atom % D), which is rigorously verified using analytical techniques such as NMR spectroscopy

and mass spectrometry. For scientists and drug developers, ensuring and understanding the

isotopic purity of DMA-d9 is a critical first step toward obtaining precise, reliable, and

reproducible experimental data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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